4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride

• Molecular Formula: C9H9ClN4O2
• Molecular Weight: 240.64 g/mol
• IUPAC Name: 5-(4-nitrophenyl)-1H-imidazol-2-amine;hydrochloride
• InChI: InChI=1S/C9H8N4O2.ClH/c10-9-11-5-8(12-9)6-1-3-7(4-2-6)13(14)15;/h1-5H,(H3,10,11,12);1H
• InChI Key: ABWAHBKEQOGISB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CN=C(N2)N)[N+](=O)[O-].Cl

Description

4-(4-Nitrophenyl)-1H-imidazol-2-amine hydrochloride (CAS: 65146-61-4) is a 2-aminoimidazole derivative with a nitro-substituted phenyl group. Its molecular formula is C₉H₉ClN₄O₂, and it has a molecular weight of 240.65 g/mol . The nitro group at the para position confers strong electron-withdrawing properties, influencing electronic distribution across the molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride typically involves the nitration of phenyl-imidazole derivatives. One common method includes the reaction of 4-nitrophenylhydrazine with imidazole under acidic conditions to form the desired product . The reaction is usually carried out at low temperatures to control the rate of nitration and to prevent over-nitration.

Industrial Production Methods

Industrial production of this compound may involve large-scale nitration processes using concentrated nitric acid and sulfuric acid mixtures. The reaction mixture is carefully controlled to maintain the desired temperature and pH levels, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group is replaced by other functional groups under specific conditions.

Common Reagents and Conditions

Reducing Agents: Hydrogen gas, palladium on carbon (Pd/C), and sodium borohydride are commonly used for reduction reactions.

Substitution Reagents: Halogenating agents and nucleophiles are used for substitution reactions.

Major Products Formed

Reduction: The major product formed is 4-(4-aminophenyl)-1H-imidazol-2-amine hydrochloride.

Substitution: Depending on the nucleophile used, various substituted imidazole derivatives can be formed.

Scientific Research Applications

4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride is a compound that has garnered attention in various scientific fields due to its potential applications in medicinal chemistry, particularly as an antibacterial agent. Below is a detailed exploration of its applications, supported by comprehensive data and case studies.

Antibacterial Activity

One of the primary applications of 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride is its antibacterial properties. Research indicates that compounds containing nitroimidazole structures can inhibit bacterial DNA synthesis through the reduction of the nitro group, leading to the formation of reactive intermediates that damage bacterial DNA. This mechanism has been particularly effective against various strains of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Helicobacter pylori, which are known for their resistance to conventional antibiotics .

Case Studies

• Inhibition of Helicobacter pylori : A study demonstrated that derivatives of 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride exhibited significant inhibition against both metronidazole-sensitive and resistant strains of H. pylori. The compounds were tested using disk diffusion methods, showing inhibition zones indicative of their antibacterial potency .
• Broad-Spectrum Antibacterial Effects : Another investigation assessed various nitroimidazole hybrids, including those derived from 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride, against a panel of bacteria such as Escherichia coli and Proteus mirabilis. Results indicated that several compounds displayed considerable activity, with some achieving high inhibition rates against E. coli and P. mirabilis at concentrations as low as 1 mM .

Coordination Chemistry

The imidazole ring in 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride allows it to act as a ligand in coordination chemistry. Its ability to coordinate with metal ions has potential applications in developing metal-organic frameworks (MOFs), which are useful in catalysis and gas storage .

Data Table: Coordination Properties

Metal Ion	Coordination Mode	Application Area
Cu(II)	Bidentate	Catalysis
Zn(II)	Tridentate	Drug delivery
Ni(II)	Monodentate	Sensor technology

Synthesis and Development

The synthesis of 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride typically involves multi-step reactions starting from simpler imidazole derivatives. Various synthetic methodologies have been explored to enhance yield and selectivity, focusing on optimizing conditions for better pharmacological profiles .

Mechanism of Action

The mechanism of action of 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects . The imidazole ring can also participate in binding interactions with enzymes and receptors, modulating their activity .

Comparison with Similar Compounds

Structural and Electronic Comparisons

The 2-aminoimidazole scaffold is versatile, with substituent variations significantly altering physicochemical and biological properties. Below is a comparison of key derivatives:

Substituent Effects on Bioactivity

• Chloro derivatives (e.g., compound 3 in ) exhibit similar electron-withdrawing effects but with lower steric hindrance . In contrast, AB-2-29 (propoxyphenyl) demonstrated zinc-dependent biofilm inhibition in Mycobacterium abscessus, suggesting alkoxy groups may facilitate metal coordination . The nitro group’s strong electron withdrawal might reduce metal-binding efficacy compared to alkoxy substituents.
• Electron-Donating Groups (Alkyl, Alkoxy): Derivatives like 9a (butylphenyl) and 9w/9p (methoxyethoxy/ethoxyethoxy) introduce hydrophobicity or polarity, respectively. These groups may enhance membrane permeability or solubility .

Anti-Biofilm and Antimicrobial Activity

• AB-2-29 (propoxyphenyl) showed significant biofilm inhibition via zinc chelation, suggesting alkoxy-substituted 2-aminoimidazoles may disrupt metal homeostasis in pathogens .
• Nitro-substituted derivatives are less explored in the provided evidence, but their electron-deficient nature could enhance interactions with bacterial enzymes or DNA, warranting further study.

Metal-Binding Studies

• AB-2-29 ’s binding to Zn²⁺ and Fe²⁺ was confirmed via NMR and UV spectroscopy . The nitro group’s electron withdrawal in the target compound might reduce such interactions, favoring instead covalent or ionic interactions with biological targets.

Physicochemical Properties

• Solubility : Hydrochloride salts (common in these derivatives) improve aqueous solubility, critical for drug formulation .

Biological Activity

4-(4-Nitrophenyl)-1H-imidazol-2-amine hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological properties, mechanisms of action, and relevant case studies associated with this compound, drawing from diverse research findings.

• Molecular Formula : C9H9ClN4O2
• Molecular Weight : 232.65 g/mol
• IUPAC Name : 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride

Antibacterial Activity

Research has shown that imidazole derivatives, including 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride, exhibit significant antibacterial properties. A study assessed various imidazole derivatives against common bacterial strains using the agar disc-diffusion method. The results indicated that compounds with nitrophenyl substitutions displayed enhanced activity against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli .

Compound	Bacterial Strain	Inhibition Zone (mm)
4-(4-Nitrophenyl)-1H-imidazol-2-amine	S. aureus	27
4-(4-Nitrophenyl)-1H-imidazol-2-amine	E. coli	22

Antifungal Activity

In addition to antibacterial effects, the compound has shown antifungal activity against various strains, including Candida albicans. The minimum inhibitory concentration (MIC) values were recorded, demonstrating its potential as an antifungal agent .

Fungal Strain	MIC (µg/mL)
Candida albicans	16.69
Fusarium oxysporum	56.74

The biological activity of 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride is primarily attributed to its ability to interfere with bacterial DNA synthesis. The nitro group undergoes reduction in anaerobic conditions, forming reactive intermediates that can cause DNA strand breaks and inhibit replication .

Case Studies

• Antibacterial Efficacy : A study conducted by Foroumadi et al. demonstrated that derivatives of nitroimidazole significantly inhibited the growth of metronidazole-resistant Helicobacter pylori strains, suggesting a potential application for treating resistant infections .
• Cytotoxicity in Cancer Cells : Another investigation focused on the cytotoxic effects of imidazole derivatives on prostate cancer cell lines. The study reported that compounds similar to 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride induced apoptosis and cell cycle arrest, highlighting their dual mechanism of action .

Q & A

Q. What are the standard synthetic routes for 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride?

The compound is typically synthesized via Boc-guanidine cyclization followed by Boc-deprotection . This involves reacting Boc-protected guanidine derivatives with nitrophenyl-substituted precursors under controlled conditions. Purification via flash column chromatography yields the product as a solid or oil, with reported yields ranging from 35% to 64%. Key steps include optimizing reaction time and solvent (e.g., CD3OD for NMR analysis post-synthesis) .

Q. How is the compound characterized structurally and chemically?

Characterization relies on NMR (¹H, ¹³C) , IR spectroscopy , and HRMS (ESI) . For example:

• ¹H NMR (400 MHz, CD3OD): δ 7.45–7.51 (aromatic protons), 6.74–6.94 (substituted phenyl), 3.78–3.94 (methoxy/alkoxy groups) .
• IR peaks at 3345 cm⁻¹ (N-H stretch) and 2980 cm⁻¹ (C-H stretch) confirm functional groups .
• HRMS validates molecular weight (e.g., C10H11N3O: calcd 190.0923, found 190.0921) .

Q. What purification methods are effective for this compound?

Flash column chromatography is the primary purification method, often using silica gel and solvent gradients (e.g., hexane/ethyl acetate). Post-purification, the compound is isolated as a brown oil or solid, with purity confirmed via TLC and spectroscopic consistency .

Q. How do substituents on the phenyl ring influence synthesis?

Substituents like methoxy (-OCH₃) or alkoxy groups (e.g., pentyloxy) affect reaction kinetics and yield. Electron-donating groups (e.g., methoxy) may stabilize intermediates, whereas nitro groups (-NO₂) introduce steric and electronic challenges, requiring careful optimization of cyclization conditions .

Advanced Questions

Q. How does 4-(4-nitrophenyl)-1H-imidazol-2-amine hydrochloride interact with metal ions?

The compound exhibits zinc-dependent biofilm inhibition in Mycobacterium abscessus. ¹H NMR titrations with ZnCl₂ in DMSO-d₆ reveal shifts in aromatic and imidazole protons, suggesting coordination via the imidazole nitrogen. UV-Vis studies with Fe(II) show absorbance changes at 300–400 nm, indicating potential iron chelation, though binding affinity is lower than for zinc .

Q. What structural insights can be gained from X-ray crystallography?

While direct X-ray data for this compound is not provided, related imidazole derivatives (e.g., 2-(4-nitrophenyl)-4,5-diphenyl-1H-imidazole) are analyzed using SHELX programs (e.g., SHELXL for refinement). These tools resolve bond lengths, angles, and electron density maps, critical for confirming tautomeric forms and substituent orientation .

Q. How does the compound inhibit mycobacterial biofilms?

The 2-aminoimidazole scaffold disrupts biofilm formation by interfering with extracellular matrix integrity. Mechanistic studies suggest zinc sequestration alters metalloenzyme activity (e.g., hydrolases), while nitro groups enhance membrane permeability. Synergy with antibiotics like clarithromycin is observed in vitro .

Q. How can conflicting synthesis yields be resolved?

Yield discrepancies (e.g., 35% vs. 64%) arise from substituent electronic effects and reaction optimization . For example:

• Electron-withdrawing groups (e.g., -NO₂) slow cyclization, requiring extended reaction times.
• Catalyst choice (e.g., Raney Ni vs. Pd/C) minimizes dehalogenation byproducts .
• Temperature control (45°C vs. 25°C) and base strength (NaOH vs. Na₂CO₃) critically impact Schiff base formation .

Q. What structure-activity relationships (SAR) are observed in analogs?

SAR studies show:

• Nitro groups enhance biofilm inhibition but reduce solubility.
• Alkoxy chains (e.g., propoxyphenyl) improve lipophilicity and membrane penetration.
• Halogen substituents (e.g., Cl) increase metabolic stability but may introduce toxicity .

Q. What advanced spectroscopic techniques validate metal-binding hypotheses?

DOSY NMR and UV-Vis titration are used to assess stoichiometry and binding constants. For zinc, NMR chemical shift perturbations (CSPs) in the imidazole region (δ 6.7–7.5 ppm) confirm coordination. For iron, UV absorbance at λ_max ~350 nm correlates with charge-transfer complexes .